Cas no 61703-94-4 (Quinoline, 8-ethoxy-2-methyl-, compd. with 2,4,6-trinitrophenol)

• Product Name: Quinoline, 8-ethoxy-2-methyl-, compd. with 2,4,6-trinitrophenol
• CAS No: 61703-94-4
• MF: C₁₈H₁₆N₄O₈
• MW: 416.341644287109
• CID: 469364
• PubChem ID: 71393190
• Update Time: 2025-04-19

Quinoline, 8-ethoxy-2-methyl-, compd. with 2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-ethoxy-2-methyl-, compd. with 2,4,6-trinitrophenol
• 8-ethoxy-2-methylquinoline,2,4,6-trinitrophenol
• 2,4,6-Trinitrophenol--8-ethoxy-2-methylquinoline (1/1)
• DTXSID80814965
• 61703-94-4

• Inchi： 1S/C12H13NO.C6H3N3O7/c1-3-14-11-6-4-5-10-8-7-9(2)13-12(10)11;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h4-8H,3H2,1-2H3;1-2,10H
• InChI Key： HJJHMCMEKSUHHP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2=CC=C(C)N=C21.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 416.09688
• Monoisotopic Mass: 416.09681348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 171.77